Cas no 1507656-31-6 (2-(5-methyl-1,3-oxazol-4-yl)acetic acid)

• Product Name: 2-(5-methyl-1,3-oxazol-4-yl)acetic acid
• CAS No: 1507656-31-6
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD31630346
• CID: 4607579
• PubChem ID: 18982971
• Update Time: 2025-06-20

2-(5-methyl-1,3-oxazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyloxazole-4-acetic Acid
• SY226060
• 2-(5-methyl-1,3-oxazol-4-yl)acetic acid

• MDL： MFCD31630346
• Inchi： 1S/C6H7NO3/c1-4-5(2-6(8)9)7-3-10-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： ORRSLIXXIMTKIU-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1C)CC(=O)O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 2-(5-methyl-1,3-oxazol-4-yl)acetic acid

Introduction to 2-(5-methyl-1,3-oxazol-4-yl)acetic acid (CAS No. 1507656-31-6)

2-(5-methyl-1,3-oxazol-4-yl)acetic acid, with the CAS number 1507656-31-6, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of oxazoles and is characterized by its unique molecular structure, which includes a 5-methyl-1,3-oxazole ring and an acetic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of 2-(5-methyl-1,3-oxazol-4-yl)acetic acid is C₇H₉NO₃, and its molecular weight is approximately 159.15 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in experimental design and formulation development.

In the realm of pharmaceutical research, 2-(5-methyl-1,3-oxazol-4-yl)acetic acid has been investigated for its potential therapeutic applications. Recent studies have highlighted its role as a bioactive molecule with diverse biological activities. For instance, it has been shown to exhibit anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-(5-methyl-1,3-oxazol-4-yl)acetic acid has also been explored for its potential neuroprotective properties. Research conducted in animal models has demonstrated that the compound can reduce oxidative stress and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the activation of antioxidant pathways and the inhibition of neuroinflammatory responses.

In addition to its therapeutic potential, 2-(5-methyl-1,3-oxazol-4-yl)acetic acid has found applications in chemical synthesis and material science. The oxazole ring is a common structural motif in many bioactive molecules, making it a valuable building block for the synthesis of more complex compounds. For example, it can be used as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its reactivity and functional group versatility enable chemists to introduce various substituents and functional groups, thereby expanding its utility in synthetic chemistry.

The synthesis of 2-(5-methyl-1,3-oxazol-4-yl)acetic acid typically involves multistep processes that include the formation of the oxazole ring followed by functional group modifications. One common synthetic route involves the reaction of 4-aminoacetophenone with chloroacetic acid in the presence of a base to form the corresponding oxazole derivative. Subsequent steps may include methylation reactions to introduce the methyl group at the 5-position of the oxazole ring.

The safety profile of 2-(5-methyl-1,3-oxazol-4-yl)acetic acid is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when handling this compound in laboratory settings.

In conclusion, 2-(5-methyl-1,3-oxazol-4-yl)acetic acid (CAS No. 1507656-31-6) is a multifunctional compound with a wide range of potential applications in pharmaceutical research, chemical synthesis, and material science. Its unique molecular structure endows it with valuable biological properties that make it a promising candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.